Cas no 946346-88-9 (1-(4-fluorophenyl)-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide)

• Product Name: 1-(4-fluorophenyl)-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide
• CAS No: 946346-88-9
• MF: C₂₃H₂₃FN₂O₅S₂
• MW: 490.56752705574
• CID: 5514735
• Update Time: 2025-07-15

1-(4-fluorophenyl)-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 4-fluoro-N-[1,2,3,4-tetrahydro-1-[(4-methoxyphenyl)sulfonyl]-6-quinolinyl]-
• 1-(4-fluorophenyl)-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide

• Inchi： 1S/C23H23FN2O5S2/c1-31-21-9-11-22(12-10-21)33(29,30)26-14-2-3-18-15-20(8-13-23(18)26)25-32(27,28)16-17-4-6-19(24)7-5-17/h4-13,15,25H,2-3,14,16H2,1H3
• InChI Key： CQPFTSLZZDDPLI-UHFFFAOYSA-N
• SMILES： C1(CS(NC2C=CC3=C(C=2)CCCN3S(C2=CC=C(OC)C=C2)(=O)=O)(=O)=O)=CC=C(F)C=C1

Additional information on 1-(4-fluorophenyl)-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide

1-(4-Fluorophenyl)-N-1-(4-Methoxybenzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-6-ylmethanesulfonamide (CAS No. 946346-88-9): An Overview

1-(4-Fluorophenyl)-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide (CAS No. 946346-88-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a fluorinated phenyl group, a methoxybenzenesulfonyl moiety, and a tetrahydroquinoline scaffold. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The fluorinated phenyl group in the structure of 1-(4-fluorophenyl)-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide plays a crucial role in modulating its pharmacological properties. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and pharmacokinetic profiles. Recent studies have shown that the presence of fluorine in drug molecules can also influence their binding affinity to target proteins, potentially leading to enhanced efficacy.

The methoxybenzenesulfonyl moiety is another key structural feature of this compound. Sulfonamides are a well-established class of drugs with a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The methoxybenzenesulfonyl group in 1-(4-fluorophenyl)-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide may contribute to its anti-inflammatory and anti-proliferative effects. Research has indicated that this group can interact with specific enzymes and receptors involved in inflammatory pathways, making it a valuable component in the design of novel therapeutic agents.

The tetrahydroquinoline scaffold is a versatile core structure that has been extensively studied for its potential in drug discovery. Tetrahydroquinolines are known for their ability to cross the blood-brain barrier and their interactions with various central nervous system (CNS) targets. This makes them particularly interesting for the development of drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The tetrahydroquinoline scaffold in 1-(4-fluorophenyl)-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide may confer additional benefits by enhancing its CNS penetration and target selectivity.

In terms of biological activity, 1-(4-fluorophenyl)-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide has shown promising results in preclinical studies. It has demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has exhibited anti-proliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent. These findings have been supported by both in vitro and in vivo experiments, highlighting the compound's broad-spectrum biological activities.

The mechanism of action of 1-(4-fluorophenyl)-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide is not yet fully understood but is believed to involve multiple pathways. One possible mechanism is the inhibition of specific kinases involved in signal transduction pathways that regulate inflammation and cell proliferation. Another potential mechanism is the modulation of transcription factors such as NF-kB and AP-1, which are key regulators of gene expression related to inflammation and cancer.

Recent advances in computational chemistry and molecular modeling have provided valuable insights into the structure-function relationships of 1-(4-fluorophenyl)-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide. These studies have helped identify key interactions between the compound and its target proteins at the molecular level. For example, molecular docking simulations have shown that the fluorinated phenyl group forms favorable hydrophobic interactions with hydrophobic pockets on target proteins, while the methoxybenzenesulfonyl moiety engages in hydrogen bonding with key residues.

The development of 1-(4-fluorophenyl)-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide as a therapeutic agent is still in its early stages. However, ongoing research efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. These efforts include structure-based drug design approaches aimed at improving the compound's pharmacokinetic properties and reducing off-target interactions.

In conclusion, 1-(4-fluorophenyl)-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide (CAS No. 946346-88-9) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further investigation in various disease models. As research continues to advance our understanding of this compound's mechanisms of action and biological effects, it holds great promise for contributing to the development of novel therapeutic strategies in medicinal chemistry.